N-(2,3-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C10H9Cl2N5OS/c1-17-10(14-15-16-17)19-5-8(18)13-7-4-2-3-6(11)9(7)12/h2-4H,5H2,1H3,(H,13,18)
• InChI Key: FQYGJCFSBPVCJK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C10H9Cl2N5OS
• Molecular Weight: 318.18 g/mol

Description

N-(2,3-dichlorophenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, commonly known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first introduced in the market in 1973 and has since become one of the most commonly used NSAIDs.

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are responsible for pain, inflammation, and fever. It does this by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Diclofenac is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2 enzymes.
Biochemical and Physiological Effects:
Diclofenac has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to have antiplatelet effects, which can reduce the risk of blood clots. Diclofenac has been shown to have a half-life of approximately 1-2 hours and is metabolized in the liver.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments. It is readily available and has a well-established mechanism of action. It has also been extensively studied, making it a reliable tool for research. However, there are also limitations to its use in lab experiments. It has a short half-life, which can make it difficult to maintain consistent levels in experiments. It can also have side effects, which can affect the outcome of experiments.

Future Directions

There are several future directions for the study of Diclofenac. One area of research is the development of more selective COX inhibitors, which can reduce the risk of side effects. Another area of research is the study of Diclofenac's potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, there is a need for further research on the optimal dosing and administration of Diclofenac for different conditions.

Synthesis Methods

Diclofenac is synthesized through a series of chemical reactions. The first step involves the reaction of 2,3-dichlorophenylacetic acid with thionyl chloride to form 2,3-dichlorophenylacetyl chloride. The next step involves the reaction of 2,3-dichlorophenylacetyl chloride with 5-methyl-1H-tetrazole-1-thiol to form Diclofenac.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used for the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute pain. It has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.